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Compound of Interest

Compound Name: Pinocampheol

Cat. No.: B1588380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Pinocampheol is a bicyclic monoterpenoid alcohol that has garnered interest within the

scientific community for its potential biological activities. As a component of various essential

oils, it contributes to their aromatic profile and has been investigated for its insecticidal and

potential neuromodulatory effects. A thorough understanding of its physical properties is

fundamental for its isolation, characterization, and application in research and development,

particularly in fields such as pharmacology and natural product chemistry. This guide provides

a comprehensive overview of the known physical characteristics of (-)-Pinocampheol, detailed

experimental protocols for their determination, and a visualization of a potential signaling

pathway it may modulate.

Core Physical Properties
The physical properties of (-)-Pinocampheol are crucial for its handling, formulation, and

analysis. The following table summarizes the key quantitative data available for this compound.
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Physical Property Value Source

Molecular Formula C₁₀H₁₈O -

Molecular Weight 154.25 g/mol --INVALID-LINK--[1]

Melting Point 67 °C --INVALID-LINK--[1]

Boiling Point 210-213 °C (at 760 mmHg)
Estimated from Pinocamphone

--INVALID-LINK--[2]

Density Data not available -

Specific Rotation [α]D Data not available -

Water Solubility Slightly soluble --INVALID-LINK--

Solubility in Organic Solvents Soluble in alcohol --INVALID-LINK--[2]

Experimental Protocols
Accurate determination of physical properties is paramount in chemical research. The following

are detailed methodologies for the key experiments cited.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this occurs at a sharp, well-defined temperature.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula
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Procedure:

Sample Preparation: A small amount of dry (-)-Pinocampheol is finely ground using a mortar

and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and

the tube is inverted and tapped gently to pack the solid into the sealed end. A sample height

of 2-3 mm is ideal.

Measurement:

Thiele Tube Method: The capillary tube is attached to a thermometer, which is then

immersed in a high-boiling point oil (e.g., mineral oil or silicone oil) within the Thiele tube.

The side arm of the Thiele tube is gently heated, and the temperature is monitored.

Digital Apparatus: The capillary tube is placed in the heating block of the digital melting

point apparatus.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the last crystal melts (completion of melting) are recorded as

the melting range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Thiele tube or a small-scale distillation apparatus

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating source (e.g., Bunsen burner or heating mantle)
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Procedure (Siwoloboff Method):

Sample Preparation: A small amount (0.5-1 mL) of molten (-)-Pinocampheol is placed in a

small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed open-end-down into the test

tube containing the liquid.

Assembly: The test tube is attached to a thermometer, and the assembly is placed in a

Thiele tube filled with a high-boiling point oil.

Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary

tube will expand and bubble out.

Observation: Heating is continued until a steady stream of bubbles emerges from the

capillary tube. The heat is then removed.

Recording: The liquid will begin to cool and will eventually be drawn into the capillary tube.

The temperature at which the liquid just begins to enter the capillary tube is the boiling point

of the substance at the ambient atmospheric pressure.

Determination of Specific Rotation
Specific rotation is a property of a chiral chemical compound and is a measure of the extent to

which it rotates the plane of polarized light.

Apparatus:

Polarimeter

Polarimeter cell (tube of a specific length, e.g., 1 dm)

Sodium lamp (or other monochromatic light source, typically 589 nm)

Volumetric flask

Analytical balance
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Procedure:

Solution Preparation: A known mass of (-)-Pinocampheol is accurately weighed and

dissolved in a specific volume of a suitable solvent (e.g., ethanol, chloroform) in a volumetric

flask to give a known concentration (c, in g/mL).

Blank Measurement: The polarimeter cell is filled with the pure solvent, and the reading is

taken. This is the zero or blank reading.

Sample Measurement: The polarimeter cell is rinsed and then filled with the prepared

solution of (-)-Pinocampheol. The observed rotation (α) is measured.

Calculation: The specific rotation [α] is calculated using the formula: [α] = α / (l × c) where:

α is the observed rotation in degrees.

l is the path length of the polarimeter cell in decimeters (dm).

c is the concentration of the solution in grams per milliliter (g/mL). The temperature and

wavelength of light used are also reported.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

Test tubes

Vortex mixer or shaker

Graduated pipettes

Analytical balance

Procedure (Qualitative):

A small, measured amount of (-)-Pinocampheol (e.g., 10 mg) is placed in a test tube.
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A small volume of the solvent (e.g., 1 mL of water, ethanol, chloroform) is added.

The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

The mixture is visually inspected for the presence of undissolved solid. If the solid has

completely dissolved, it is deemed soluble. If it remains, it is considered insoluble or slightly

soluble.

Procedure (Quantitative):

An excess amount of (-)-Pinocampheol is added to a known volume of the solvent in a

sealed container.

The mixture is agitated at a constant temperature for an extended period to ensure

equilibrium is reached.

The undissolved solid is separated from the solution by filtration or centrifugation.

A known volume of the saturated solution is taken, the solvent is evaporated, and the mass

of the dissolved solid is determined. This allows for the calculation of solubility in terms of

g/100 mL or other units.

Potential Signaling Pathway and Experimental
Workflow
While the precise molecular targets of (-)-Pinocampheol are still under extensive investigation,

evidence suggests that various terpenes can modulate the activity of the γ-aminobutyric acid

type A (GABAA) receptor, a key inhibitory neurotransmitter receptor in the central nervous

system. The following diagram illustrates a plausible mechanism of action for (-)-

Pinocampheol as a positive allosteric modulator of the GABAA receptor.

Caption: Proposed positive allosteric modulation of the GABAA receptor by (-)-Pinocampheol.

The following diagram outlines a logical workflow for the experimental determination of the key

physical properties of (-)-Pinocampheol.
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Caption: Experimental workflow for the determination of physical properties of (-)-

Pinocampheol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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